Cas no 2408937-14-2 (6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)-)

The compound 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)-, is a chiral bicyclic heterocycle featuring a pyrrolopyrazine core with a tert-butyl ester group. Its stereospecific (4aR,7aS) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The tert-butyl ester enhances stability, facilitating handling and storage under standard conditions. This intermediate is particularly useful in the synthesis of complex molecules, including bioactive compounds and catalysts, due to its rigid scaffold and functional group compatibility. Its well-defined structure and synthetic versatility make it a reliable building block for medicinal chemistry and material science research.
6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)- structure
2408937-14-2 structure
Product Name:6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)-
CAS No:2408937-14-2
MF:C11H21N3O2
MW:227.303342580795
CID:5876422
PubChem ID:146081996
Update Time:2025-08-04

6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)- Chemical and Physical Properties

Names and Identifiers

    • 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)-
    • tert-butyl (4aR,7aS)-octahydro-1H-pyrrolo[3,4-b]piperazine-6-carboxylate
    • Tert-butyl (4aS,7aR)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyrazine-6-carboxylate
    • EN300-7445080
    • 2408937-14-2
    • AT11662
    • TERT-BUTYL CIS-OCTAHYDRO-6H-PYRROLO[3,4-B]PYRAZINE-6-CARBOXYLATE
    • Inchi: 1S/C11H21N3O2/c1-11(2,3)16-10(15)14-6-8-9(7-14)13-5-4-12-8/h8-9,12-13H,4-7H2,1-3H3/t8-,9+
    • InChI Key: QLRPYZUXTUSGBV-DTORHVGOSA-N
    • SMILES: [C@]12([H])CN(C(OC(C)(C)C)=O)C[C@@]1([H])NCCN2

Computed Properties

  • Exact Mass: 227.16337692g/mol
  • Monoisotopic Mass: 227.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 53.6Ų

Experimental Properties

  • Density: 1.077±0.06 g/cm3(Predicted)
  • Boiling Point: 336.6±27.0 °C(Predicted)
  • pka: 9.56±0.20(Predicted)

6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)- Pricemore >>

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Additional information on 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)-

Introduction to 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)- (CAS No. 2408937-14-2)

The compound 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)-, identified by its CAS number 2408937-14-2, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule belongs to the pyrrolopyrazine class, a scaffold that has garnered considerable attention due to its structural complexity and potential biological activities. The presence of an octahydro group and a tert-butyl ester at the 1,1-position introduces unique steric and electronic properties, making it a valuable candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of pyrrolopyrazine derivatives in medicinal chemistry. These compounds exhibit a diverse range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific stereochemistry of (4aR,7aS)-configuration is particularly noteworthy, as it can significantly influence the pharmacokinetic and pharmacodynamic profiles of the molecule. The tert-butyl ester moiety not only enhances solubility but also provides a site for further functionalization, allowing for the development of more tailored therapeutic agents.

In the context of modern drug development, 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)- has been explored for its potential in modulating key biological pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in metabolic disorders. The pyrrolopyrazine core is known to mimic natural product scaffolds, which are often rich in bioactive molecules. By leveraging this structural motif, researchers aim to identify novel therapeutic targets that could lead to breakthroughs in treating complex diseases.

The synthesis of this compound involves intricate multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve the desired stereochemical purity. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly useful in constructing the complex stereocenters present in (4aR,7aS)-configuration. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of high-quality starting materials like CAS No. 2408937-14-2.

From a pharmacological perspective, the biological activity of 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aS)- is under active investigation. Preclinical studies have demonstrated promising results in cell-based assays where this compound exhibits inhibitory effects on certain kinases and transcription factors. These findings are particularly exciting as they align with current trends in precision medicine. By targeting specific molecular pathways with high selectivity, drugs derived from such scaffolds could offer personalized treatment options for patients with distinct genetic profiles.

The role of computational chemistry in optimizing lead compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting how (4aR,7aS)-configuration interacts with biological targets at the atomic level. By integrating experimental data with computational insights, researchers can refine their designs to enhance potency and reduce off-target effects. This interdisciplinary approach is essential for translating laboratory discoveries into viable clinical candidates efficiently.

As the pharmaceutical industry continues to evolve,the demand for innovative heterocyclic compounds like 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid,octahydro-, 1,1-dimethylethyl ester,(4aR,7aS)- remains high. The versatility of pyrrolopyrazine derivatives allows them to be incorporated into diverse drug candidates targeting various therapeutic areas. Future research will likely focus on exploring synthetic alternatives that improve scalability while maintaining high enantiomeric purity. This will be crucial for advancing these molecules into clinical trials and ultimately bringing new treatments to patients worldwide.

In conclusion,the compound CAS No. 2408937-14-2 represents a compelling example of how structural innovation can drive therapeutic progress。With its unique stereochemistry and promising biological profile,this molecule exemplifies the potential of heterocyclic chemistry to address unmet medical needs。Ongoing research efforts will continue to uncover its full therapeutic potential,contributing to the growing arsenal of drugs designed using cutting-edge chemical principles。

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